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Compound of Interest

1-Methyl-1H-imidazole-4,5-
Compound Name:
dicarbonitrile

Cat. No.: B095172

An In-Depth Technical Guide to the Safe Handling of 1-Methyl-1H-imidazole-4,5-
dicarbonitrile

This document provides a comprehensive technical overview of the safety, handling, and
emergency protocols for 1-Methyl-1H-imidazole-4,5-dicarbonitrile (CAS No: 19485-35-9). It
is intended for researchers, chemists, and drug development professionals who may handle
this compound in a laboratory setting. This guide moves beyond a standard Safety Data Sheet
(SDS) to offer practical, field-proven insights into risk mitigation and safe experimental
execution. The imidazole scaffold is a cornerstone in medicinal chemistry, recognized for its
presence in numerous biomolecules and its utility in forming supramolecular complexes with
therapeutic potential[1]. As such, understanding the specific hazards of functionalized
derivatives like this dicarbonitrile is paramount for ensuring laboratory safety and data integrity.

Chemical and Physical Identity

1-Methyl-1H-imidazole-4,5-dicarbonitrile is a solid, five-membered heterocyclic compound.
[2] The presence of two nitrile groups significantly influences its chemical reactivity and
toxicological profile. A summary of its core properties is presented below.
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Property Value Source

) 1-methylimidazole-4,5-
Chemical Name _ o [3]
dicarbonitrile

CAS Number 19485-35-9 [21[3][4]
Molecular Formula CeHaNa [3]
Molecular Weight 132.12 g/mol [3]
Physical Form Solid [2][4]
Purity Typically 295% [4]
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Comprehensive Hazard Profile and Risk
Assessment

The Globally Harmonized System (GHS) classification for this compound indicates multiple
health hazards.[3] A thorough understanding of these risks is the foundation of a robust safety
protocol. The primary directive for handling this compound is to prevent all routes of direct
exposure: inhalation, dermal contact, and ingestion.
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Hazard Class GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed[3]
o Harmful in contact with skin[3]

Acute Toxicity, Dermal H312 5]
Acute Toxicity, Inhalation H332 Harmful if inhaled[3][5]
Skin Irritation H315 Causes skin irritation[3]

) Causes serious eye damage /
Serious Eye Damage H318 / H319 S

irritation[3][5][6]
_ o May cause respiratory

Respiratory Irritation H335

irritation[3][5]

Systemic Toxicity (Oral, Dermal, Inhalation)

The classification as "harmful" across all major exposure routes signifies a systemic risk.[3]
Unlike compounds with only localized effects, absorption of 1-Methyl-1H-imidazole-4,5-
dicarbonitrile can lead to toxicity in the body. The nitrile functional groups are of particular
concern, as they can sometimes be metabolized to release cyanide, though specific data for
this compound is not available. The causality for stringent containment lies in preventing any
amount of the substance from entering the body.

Localized Corrosivity and Irritation (Skin, Eyes,
Respiratory)

This compound is not merely a mild irritant; it is capable of causing serious eye damage.[5][6]
This implies a risk of irreversible damage if direct contact occurs. Skin contact will cause
irritation, and repeated exposure could lead to more severe dermatitis.[3] Inhalation of the solid
as a dust will irritate the respiratory tract, potentially leading to inflammation and discomfort.[3]

[5]

Risk Mitigation and Safe Handling Protocols

A multi-layered approach to safety, prioritizing engineering controls, followed by administrative
procedures and personal protective equipment (PPE), is mandatory.
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Engineering Controls: The Primary Barrier

All handling of 1-Methyl-1H-imidazole-4,5-dicarbonitrile solid must be conducted within a
certified chemical fume hood. This is non-negotiable. The fume hood provides constant
negative pressure to contain dust and prevent inhalation, which is a primary route of exposure.

Personal Protective Equipment (PPE): A Scientist's Last
Line of Defense

The selection of PPE must be deliberate and based on the compound's specific hazards.

Eye Protection: Chemical splash goggles are required. Standard safety glasses do not
provide an adequate seal against airborne dust.

» Hand Protection: Nitrile gloves are the minimum requirement. For procedures involving
prolonged handling, consider double-gloving or using gloves with a higher protection class
and a breakthrough time greater than 60 minutes.[5]

» Body Protection: A buttoned, long-sleeved laboratory coat is essential.

o Respiratory Protection: While a fume hood is the primary control, a NIOSH-approved
respirator with particulate filters may be required for cleaning up large spills or if engineering
controls fail.

Experimental Workflow: A Step-by-Step Protocol

The following workflow is designed to minimize exposure during routine laboratory operations
like weighing and preparing solutions.
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Caption: Standard workflow for handling solid 1-Methyl-1H-imidazole-4,5-dicarbonitrile.
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Emergency Response Procedures

Rapid and correct response to an exposure or spill is critical.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Remove contact lenses if present and easy to do.[6] Seek immediate
medical attention.[5][6] The "serious eye damage" classification means that time is of the
essence.

o Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of soap and
water.[5][6] Seek medical attention if irritation persists.[7]

 Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[5]
[6] If symptoms like coughing or shortness of breath occur, seek immediate medical
attention.

e Ingestion: Rinse mouth with water. Do NOT induce vomiting.[7] Call a Poison Control Center
or doctor immediately.[5]

Spill Management

For a small laboratory spill (e.g., <1 gram), the following protocol should be followed. For larger
spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS)
department.
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Caption: Decision workflow for managing a laboratory spill.
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Storage and Disposal
Conditions for Safe Storage

To maintain the integrity of the compound and ensure safety, adhere to the following storage
conditions:

o Container: Keep in the original, tightly sealed container.[5]
e Environment: Store in a cool, dry, and well-ventilated area.[5][6]

e Incompatibilities: Store away from strong oxidizing agents and foodstuffs.[5][6]

Waste Management

All materials contaminated with 1-Methyl-1H-imidazole-4,5-dicarbonitrile, including excess
compound, empty containers, and cleanup materials, must be treated as hazardous waste.[6]
Dispose of this waste through an approved waste disposal plant in accordance with all local,
regional, and national regulations.[6][8] Do not dispose of it in standard laboratory trash or
down the drain.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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